(3S*,5R*)-1-(cyclopentylcarbonyl)-5-{[(2-pyridinylmethyl)amino]carbonyl}-3-piperidinecarboxylic acid

• IUPAC Name: (3S,5R)-1-(cyclopentanecarbonyl)-5-(pyridin-2-ylmethylcarbamoyl)piperidine-3-carboxylic acid
• InChI: InChI=1S/C19H25N3O4/c23-17(21-10-16-7-3-4-8-20-16)14-9-15(19(25)26)12-22(11-14)18(24)13-5-1-2-6-13/h3-4,7-8,13-15H,1-2,5-6,9-12H2,(H,21,23)(H,25,26)/t14-,15+/m1/s1
• InChI Key: DTBBELSXMCMUBE-CABCVRRESA-N
• Canonical SMILES: C1CCC(C1)C(=O)N2CC(CC(C2)C(=O)O)C(=O)NCC3=CC=CC=N3
• Isomeric SMILES: C1CCC(C1)C(=O)N2C[C@@H](C[C@@H](C2)C(=O)O)C(=O)NCC3=CC=CC=N3
• Molecular Formula: C19H25N3O4
• Molecular Weight: 359.4 g/mol

Description

The compound contains several functional groups including a cyclopentylcarbonyl group, a pyridinylmethylamino group, and a piperidinecarboxylic acid group. These groups suggest that the compound could have interesting chemical properties and potential applications in various fields.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s likely that it could be synthesized through carbonylation reactions, which are known to be an efficient method for producing carbonylated products including aldehydes, ketones, esters, amides, and carboxylic acids.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions due to the presence of the carbonyl, amino, and carboxylic acid functional groups. For example, the carbonyl group could undergo reduction reactions, and the carboxylic acid group could participate in esterification reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of polar functional groups like carbonyl and carboxylic acid would likely make the compound soluble in polar solvents.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing the compound.

Future Directions

The future directions for research on this compound could include exploring its potential applications in various fields, such as pharmaceuticals, materials science, and chemical synthesis.